N-[5-(trifluoromethyl)-1H-pyrazol-3-yl]spiro[1,2-dihydroindene-3,2'-cyclopropane]-1'-carboxamide

• IUPAC Name: N-[5-(trifluoromethyl)-1H-pyrazol-3-yl]spiro[1,2-dihydroindene-3,2'-cyclopropane]-1'-carboxamide
• InChI: InChI=1S/C16H14F3N3O/c17-16(18,19)12-7-13(22-21-12)20-14(23)11-8-15(11)6-5-9-3-1-2-4-10(9)15/h1-4,7,11H,5-6,8H2,(H2,20,21,22,23)
• InChI Key: HRULIVZZAPOCMK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CC2C(=O)NC3=NNC(=C3)C(F)(F)F)C4=CC=CC=C41
• Molecular Formula: C16H14F3N3O
• Molecular Weight: 321.30 g/mol

Description

N-[5-(trifluoromethyl)-1H-pyrazol-3-yl]spiro[1,2-dihydroindene-3,2’-cyclopropane]-1’-carboxamide is a complex organic compound that features a trifluoromethyl group attached to a pyrazole ring, which is further connected to a spirocyclic indene-cyclopropane structure

Preparation Methods

Synthetic Routes and Reaction Conditions

Common reagents used in these reactions include azobisisobutyronitrile (AIBN), hypophosphorous acid, and triethylamine under reflux conditions .

Industrial Production Methods

Industrial production methods for this compound may involve optimizing the reaction conditions to increase yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and scalable synthetic routes to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

N-[5-(trifluoromethyl)-1H-pyrazol-3-yl]spiro[1,2-dihydroindene-3,2’-cyclopropane]-1’-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: The trifluoromethyl group and other substituents on the pyrazole ring can be replaced through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various nucleophiles or electrophiles for substitution reactions. Reaction conditions may vary depending on the desired transformation, but typically involve controlled temperatures and specific solvents to facilitate the reactions.

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines. Substitution reactions can introduce new functional groups onto the pyrazole ring or the spirocyclic framework.

Scientific Research Applications

N-[5-(trifluoromethyl)-1H-pyrazol-3-yl]spiro[1,2-dihydroindene-3,2’-cyclopropane]-1’-carboxamide has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various organic transformations.

Biology: It may be studied for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: The compound could be investigated for its potential therapeutic properties, including anti-inflammatory, antiviral, or anticancer activities.

Industry: It may find applications in the development of new materials, agrochemicals, or pharmaceuticals.

Mechanism of Action

The mechanism of action of N-[5-(trifluoromethyl)-1H-pyrazol-3-yl]spiro[1,2-dihydroindene-3,2’-cyclopropane]-1’-carboxamide involves its interaction with specific molecular targets and pathways. The trifluoromethyl group and pyrazole ring may play a crucial role in binding to enzymes or receptors, modulating their activity. The spirocyclic structure could contribute to the compound’s stability and bioavailability, enhancing its overall efficacy.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other pyrazole derivatives and spirocyclic molecules with trifluoromethyl groups. Examples include:

• N-(5-trifluoromethyl-1H-pyrazol-3-yl)benzamide
• Spiro[indene-1,2’-cyclopropane]-1’-carboxamide derivatives

Uniqueness

N-[5-(trifluoromethyl)-1H-pyrazol-3-yl]spiro[1,2-dihydroindene-3,2’-cyclopropane]-1’-carboxamide is unique due to its combination of a trifluoromethyl-substituted pyrazole ring and a spirocyclic indene-cyclopropane framework. This structural arrangement imparts distinct chemical and biological properties, making it a valuable compound for various research applications.